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Compound of Interest

Compound Name:
N-cyclohexyl-2-(3-

methylphenyl)acetamide

Cat. No.: B5432327

Get Quote

Chemical Identity & Nomenclature
This compound represents a "privileged structure" in drug design—the N-cyclohexyl-2-

phenylacetamide core—modified with a meta-methyl group to tune lipophilicity and metabolic

stability.[1]
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Identifier Type Value / Synonym

IUPAC Name 2-(3-methylphenyl)-N-cyclohexylacetamide

Systematic Name N-Cyclohexyl-2-(m-tolyl)acetamide

Inverted Name Acetamide, N-cyclohexyl-2-(3-methylphenyl)-

Alternative Name 2-(m-Tolyl)-N-cyclohexylethanamide

SMILES CC1=CC=CC(=C1)CC(=O)NC2CCCCC2

InChI Key
Generated from structure:[1][2]KVXZ...

(Hypothetical Hash)

Molecular Formula C₁₅H₂₁NO

Molecular Weight 231.34 g/mol

Physicochemical Profile
The meta-methyl substitution on the phenyl ring significantly alters the physicochemical profile

compared to the unsubstituted parent, enhancing blood-brain barrier (BBB) penetration.[1]

Property Value (Predicted) Significance

cLogP ~3.8 - 4.1

High lipophilicity; suggests

excellent BBB permeability but

potential solubility issues in

aqueous media.[1]

TPSA 29.10 Å²
Well within the range (<90 Å²)

for CNS penetration.[1]

H-Bond Donors 1 Amide nitrogen (NH).[1]

H-Bond Acceptors 1 Amide carbonyl (C=O).[1]

Rotatable Bonds 3

Allows conformational flexibility

for receptor docking (e.g.,

TSPO, FPR2).[1]
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Synthesis & Manufacturing Protocols
The synthesis of 2-(3-methylphenyl)-N-cyclohexylacetamide follows a standard amidation

pathway.[1] The Acid Chloride Method is preferred for high yield and purity in research settings,

while the Coupling Agent Method is used when mild conditions are required to preserve

sensitive functional groups in derivatives.[1]

Protocol A: Acid Chloride Activation (Standard)
Rationale: This pathway drives the reaction to completion using the high reactivity of the acyl

chloride, scavenging the HCl byproduct with a tertiary amine base.[1]

Reagents:

3-Methylphenylacetic acid (Precursor A)[1][3]

Thionyl chloride (

) or Oxalyl chloride[1]

Cyclohexylamine (Precursor B)[1]

Triethylamine (

) or Diisopropylethylamine (DIPEA)[1]

Dichloromethane (DCM) (Solvent)[1]

Step-by-Step Workflow:

Activation: Dissolve 3-methylphenylacetic acid (1.0 eq) in anhydrous DCM. Add catalytic

DMF (1-2 drops).[1]

Chlorination: Add oxalyl chloride (1.2 eq) dropwise at 0°C. Stir at room temperature (RT) for

2 hours until gas evolution (

) ceases.
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Concentration: Evaporate solvent and excess oxalyl chloride under reduced pressure to yield

the crude acid chloride. Do not purify.

Coupling: Re-dissolve the acid chloride in DCM. Cool to 0°C.[4]

Addition: Add a mixture of cyclohexylamine (1.1 eq) and

(1.5 eq) in DCM dropwise.

Reaction: Warm to RT and stir for 4–12 hours.

Workup: Wash with 1N HCl (to remove unreacted amine), saturated

(to remove unreacted acid), and brine. Dry over

.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(Hexane/EtOAc).

Protocol B: Direct Amide Coupling (EDC/HOBt)
Rationale: Used if the "3-methylphenyl" moiety contains other sensitive substituents (not

applicable to the core structure but relevant for analogs).[1]

Reagents: EDC·HCl, HOBt, DIPEA, DMF.[1]

Synthesis Pathway Visualization[1]
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Click to download full resolution via product page

Figure 1: Synthetic route via Acid Chloride activation. The pathway ensures high conversion by

utilizing the reactive acyl chloride intermediate.[1]

Biological Applications & Mechanism of Action
This scaffold is not a marketed drug itself but serves as a critical chemical probe and

pharmacophore in two primary therapeutic areas.[1]

Amyloid-Beta Modulation (Alzheimer's Disease)
Research cited in patent literature (e.g., WO1998022494) identifies phenylacetic acid

derivatives coupled with bulky amines (like cyclohexylamine) as inhibitors of

-amyloid peptide release.[1]

Mechanism: These compounds likely act as Gamma-Secretase Modulators (GSMs) or

inhibitors.[1] The lipophilic cyclohexyl group mimics the transmembrane domain interactions

required to bind the presenilin complex.[1]

SAR Insight: The meta-methyl group on the phenyl ring restricts rotation, potentially locking

the molecule into a bioactive conformation that fits the hydrophobic pocket of the enzyme.[1]

TSPO (Translocator Protein) Ligand Development
The N-cyclohexyl-2-phenylacetamide structure is homologous to high-affinity TSPO ligands

(used for imaging neuroinflammation).[1]

Binding Mode: The "5-region" (phenyl ring) and "2-region" (amide) are critical.[1] The

cyclohexyl group provides the necessary bulk to fill the lipophilic pocket of the TSPO 18kDa

subunit.[1]

Relevance: 2-(3-methylphenyl)-N-cyclohexylacetamide serves as a template to study the

effect of meta-substitution on binding affinity vs. the classic para-chloro substitution found in

Ro5-4864 derivatives.[1]

FPR2 (Formyl Peptide Receptor 2) Agonism
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Recent studies highlight N-cyclohexyl-2-phenylacetamides as small-molecule agonists for

FPR2, a receptor involved in resolving inflammation.[1]

Activity: These agonists promote the resolution of inflammation rather than just inhibiting it.[1]

Structural Logic: The amide linker positions the aromatic head and the lipophilic tail

(cyclohexyl) to trigger the conformational change in the G-protein coupled receptor (GPCR).

[1]
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Figure 2: Pharmacophore model demonstrating the tripartite binding mode: Lipophilic tail

occupancy, Amide H-bonding, and Aromatic Pi-interactions.[1][2]
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Analytical Characterization (Self-Validating
Protocols)
To ensure the integrity of the synthesized compound, the following analytical benchmarks must

be met.

Technique
Expected Signal /
Observation

Validation Criteria

¹H NMR (400 MHz, CDCl₃)

7.10–7.30 (m, 4H, Ar-H)

5.30 (br s, 1H, NH)

3.75 (m, 1H, N-CH)

3.52 (s, 2H, CO-CH₂)

2.35 (s, 3H, Ar-CH₃)

1.05–1.90 (m, 10H, Cy-H)

Integration of Methyl (3H) vs.

Methylene (2H) must be 3:[1]2.

LC-MS (ESI+) Single peak >98% purity.[1]

IR Spectroscopy

Amide I (C=O): ~1640–1650

cm⁻¹Amide II (N-H bend):

~1540 cm⁻¹

Absence of broad OH stretch

(3000-3500 cm⁻¹) confirms

acid conversion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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